Cas no 1261946-46-6 (2-nitro-4-[3-(trifluoromethoxy)phenyl]phenol)

• Product Name: 2-nitro-4-[3-(trifluoromethoxy)phenyl]phenol
• CAS No: 1261946-46-6
• MF: C₁₃H₈F₃NO₄
• MW: 299.202134132385
• MDL: MFCD18315990
• CID: 1223265
• PubChem ID: 53221715
• Update Time: 2025-05-23

2-nitro-4-[3-(trifluoromethoxy)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-[3-(trifluoromethoxy)phenyl]phenol
• 2-NITRO-4-(3-TRIFLUOROMETHOXYPHENYL)PHENOL
• 2-Nitro-4-(3-trifluoromethoxyphenyl)phenol, 95%
• A1-69637
• 1261946-46-6
• DTXSID20686325
• MFCD18315990
• 3-Nitro-3'-(trifluoromethoxy)-[1,1'-biphenyl]-4-ol
• 3-Nitro-3'-(trifluoromethoxy)[1,1'-biphenyl]-4-ol

• MDL： MFCD18315990
• Inchi： 1S/C13H8F3NO4/c14-13(15,16)21-10-3-1-2-8(6-10)9-4-5-12(18)11(7-9)17(19)20/h1-7,18H
• InChI Key： YEBCKENVGBBUSX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(=C(C=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 299.04054222g/mol
• Monoisotopic Mass: 299.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-nitro-4-[3-(trifluoromethoxy)phenyl]phenol

Recent Advances in the Study of 2-Nitro-4-[3-(Trifluoromethoxy)Phenyl]Phenol (CAS: 1261946-46-6)

2-Nitro-4-[3-(trifluoromethoxy)phenyl]phenol (CAS: 1261946-46-6) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and trifluoromethoxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its potential as an intermediate in drug synthesis, its biological activity, and its role in modulating specific biochemical pathways.

One of the key areas of interest is the compound's potential as a building block for the development of novel therapeutics. Researchers have explored its utility in the synthesis of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are critical in diseases like cancer and inflammatory disorders. The presence of the nitro group and the trifluoromethoxy moiety enhances the compound's ability to interact with biological targets, offering a scaffold for further chemical modifications to improve potency and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on a panel of kinases implicated in tumor growth. The results demonstrated moderate to strong inhibition of several kinases, suggesting its potential as a lead compound for anticancer drug development. Additionally, computational modeling studies have highlighted the compound's favorable binding affinity to specific kinase domains, further supporting its therapeutic potential.

Beyond its role in kinase inhibition, 2-nitro-4-[3-(trifluoromethoxy)phenyl]phenol has also been investigated for its antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for new antibiotics targeting multidrug-resistant pathogens.

Another significant application of this compound lies in its use as a fluorescent probe. Due to its nitroaromatic structure, it exhibits unique photophysical properties that make it suitable for imaging applications. Researchers have utilized it to develop probes for detecting reactive oxygen species (ROS) in cellular environments, which are critical in understanding oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are directed toward structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-nitro-4-[3-(trifluoromethoxy)phenyl]phenol (CAS: 1261946-46-6) represents a versatile compound with significant potential in drug discovery and biomedical research. Its diverse applications, from kinase inhibition to antimicrobial activity and fluorescent probing, underscore its value as a multifunctional tool in chemical biology. Continued research and development are expected to unlock further therapeutic and diagnostic opportunities, making it a compound of enduring interest in the field.